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Compound of Interest

Compound Name: H-Ala-oall hcl

Cat. No.: B1527387 Get Quote

In the fast-paced environment of research and drug development, the imperative of safety is

absolute. The compounds we handle are not merely reagents; they are reactive entities with

inherent properties that demand our respect and understanding. L-Alanine allyl ester

hydrochloride (H-Ala-OAll HCl) is one such compound. As a valuable building block in peptide

synthesis and medicinal chemistry, its utility is matched by the necessity for rigorous handling

protocols.[1] This guide is crafted for the discerning scientist—one who understands that true

experimental control begins with mastering the safety and handling of every component. We

will move beyond rote checklists to explore the chemical causality behind each safety

recommendation, empowering you to work not just safely, but with informed confidence.

Section 1: Compound Profile and Hazard
Identification
Chemical Identity
H-Ala-OAll HCl is the hydrochloride salt of the allyl ester of L-alanine.[1][2] This structure

confers a dual character: the reactivity of an amino acid ester and the specific considerations of

an allyl group, all presented as a stable, crystalline salt.
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Property Value Source

IUPAC Name

prop-2-enyl (2S)-2-

aminopropanoate;hydrochlorid

e

PubChem[2]

Synonyms
H-ALA-OALL HCL, L-Alanine

allyl ester hydrochloride
PubChem, ChemicalBook[2][3]

CAS Number 203799-82-0
Chem-Impex, ChemicalBook[1]

[3]

Molecular Formula C₆H₁₂ClNO₂ PubChem[2]

Molecular Weight 165.62 g/mol PubChem[2]

Appearance Off-white powder Chem-Impex[1]

GHS Hazard Classification
The primary, known hazards associated with H-Ala-OAll HCl are based on its GHS

classification. It is crucial to internalize these warnings as they dictate the minimum required

safety controls.[2]

Hazard Code Statement Class Source

H315 Causes skin irritation
Skin Irritant, Category

2
PubChem[2]

H319
Causes serious eye

irritation

Eye Irritant, Category

2A
PubChem[2]

H335
May cause respiratory

irritation

Specific Target Organ

Toxicity (Single

Exposure), Category 3

PubChem[2]

Expert Insight: The H335 classification is particularly important. As a fine, crystalline powder, H-
Ala-OAll HCl has the potential to become airborne during weighing and transfer. Inhalation can

lead to irritation of the respiratory tract. The hydrochloride salt form, while improving stability,
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means the compound is acidic. Contact with mucous membranes in the eyes, nose, and throat

can cause immediate irritation due to this acidity.

Inferred Hazards from Structural Moieties
Beyond the explicit GHS classifications, an experienced scientist must assess hazards based

on the compound's structure.

Allyl Group: Allyl-containing compounds can have unique reactivity. While H-Ala-OAll HCl
itself is not rated as flammable, related allyl esters and allyl alcohol are.[4] It is prudent to

keep it away from strong oxidizing agents, heat, and sources of ignition. Furthermore, some

allyl esters are known sensitizers.[5]

Hydrochloride Salt: This makes the compound an acid. It will react exothermically with

bases.[6] It is also corrosive to many metals, a reaction that can produce flammable

hydrogen gas.[6][7] This dictates both storage compatibility and disposal procedures.

Section 2: The Self-Validating Safety Workflow:
From Receipt to Disposal
A robust safety protocol is a closed-loop system where each step validates the next. The

following workflow is designed to manage the lifecycle of H-Ala-OAll HCl within the laboratory,

minimizing risk at every stage.
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1. Receiving & Inspection

2. Storage & Inventory

3. Safe Handling

4. Waste Management

Receive Shipment

Inspect Container for Damage
(Cracks, Poor Seal)

Unpack

Verify Label:
Name, CAS, Hazards

Confirm SDS is On File

Log into Chemical Inventory

All Checks Pass

Store in Designated Location:
- 0-8°C

- Dry, Well-Ventilated
- Away from Bases & Oxidizers

Ensure Secondary Containment

Transfer to Lab

Retrieve for Use

Work in Chemical Fume Hood

Don Appropriate PPE

Weigh Compound Carefully
(Minimize Dust)

Add to Reaction Vessel

Collect Waste

Post-Experiment

Segregate Solid & Liquid Waste
(Label Hazardous Waste Containers)

Dispose via Certified HazMat Vendor

Click to download full resolution via product page

Caption: The lifecycle of H-Ala-OAll HCl, from receipt to disposal.
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
The foundation of safety is a controlled environment. We first use engineering controls to

isolate the hazard, then PPE as the final barrier.

Engineering Controls
Chemical Fume Hood: All manipulations of solid H-Ala-OAll HCl, including weighing and

transfers, must be performed inside a certified chemical fume hood.[4][8] This is non-

negotiable and directly addresses the respiratory irritation hazard (H335).[2]

Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive

emissions are diluted and exhausted.

Safety Stations: An ANSI-compliant safety shower and eyewash station must be readily

accessible within a 10-second travel distance from the handling area.[4][8]

Personal Protective Equipment (PPE)
A hazard assessment dictates the required PPE. For H-Ala-OAll HCl, the following are

mandatory.[9][10]
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Protection Type Specification Rationale and Causality

Eye & Face

ANSI Z87.1 compliant safety

glasses with side shields, at a

minimum. Chemical splash

goggles are strongly

recommended.[7][11]

Protects against airborne

particles during handling and

splashes of solutions. Directly

addresses the serious eye

irritation hazard (H319).[2]

Skin (Hands)

Chemically resistant gloves

(Nitrile is generally acceptable

for incidental contact, but

consult a glove chart for

prolonged use).[12]

Prevents direct skin contact,

addressing the skin irritation

hazard (H315).[2] Gloves must

be removed before leaving the

lab or touching common

surfaces (keyboards, door

handles).

Skin (Body) Long-sleeved lab coat.[9]

Provides a removable barrier

to protect skin and personal

clothing from contamination.

Respiratory

Not required if all work is

performed in a fume hood. If a

hood is unavailable or

malfunctioning, a NIOSH-

approved respirator with

cartridges for acid gas and

particulates is required.[8][13]

This is a secondary control.

The primary control is the fume

hood, which mitigates the

respiratory irritation hazard

(H335).[2]

Section 4: Standard Operating Procedures (SOPs)
Storage Protocol

Verification: Upon receipt, confirm the container is intact and properly labeled.

Location: Store in a refrigerator or cold room designated for chemicals, at a temperature of

0-8°C.[1]

Segregation: Store in a secondary container to contain potential spills.[8] Crucially, store

away from incompatible materials, especially strong bases (e.g., sodium hydroxide, amines)
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and strong oxidizing agents (e.g., permanganates, nitrates).[6][14]

Inventory: Log the material into your laboratory's chemical inventory system with the date of

receipt and location.

Handling and Weighing Protocol
Preparation: Assemble all necessary equipment (spatulas, weigh paper, reaction vessel)

inside the chemical fume hood before retrieving the compound.

PPE: Don all required PPE as specified in Section 3.2.

Transfer: Retrieve the H-Ala-OAll HCl container from storage and place it in the fume hood.

Allow the container to equilibrate to room temperature before opening to prevent

condensation of atmospheric moisture.

Weighing: Open the container. Using a clean spatula, carefully transfer the desired amount

of powder to a tared weigh boat or paper. Avoid any actions that could generate dust, such

as tapping the spatula on the container neck.

Closure: Securely close the primary container immediately after dispensing.

Clean-up: Wipe the spatula and any minor residue from the work surface with a damp cloth

(water is acceptable for this purpose), and dispose of the cloth as hazardous waste.

Return: Return the primary container to its designated storage location.

Section 5: Emergency Procedures
Preparation is the key to effective emergency response.

Spill Response
The appropriate response is dictated by the spill's magnitude.
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Spill Occurs

Assess Spill Size & Location
(Inside or Outside Hood?)

Small Spill (<1g)
Inside Fume Hood

Small & Contained

Large Spill (>1g)
or Outside Hood

Large or Uncontained

Ensure PPE is worn Alert others in the immediate area

Cover gently with absorbent material
(e.g., vermiculite, sand)

Collect material with scoop/spatula

Place in sealed, labeled
hazardous waste container

Decontaminate area with soap & water

Report Incident to Supervisor

Evacuate the laboratory

Close the lab door

Call Emergency Services
(Provide Compound Name & SDS)

Do NOT Attempt to Clean Up

Click to download full resolution via product page

Caption: Decision tree for responding to a H-Ala-OAll HCl spill.
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Personnel Exposure
Immediate and decisive action is critical to mitigate harm.

Eye Contact: Immediately flush eyes with copious amounts of water at an eyewash station

for at least 15 minutes, holding the eyelids open.[8][15] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and immediately wash the affected area with

soap and plenty of water for at least 15 minutes.[15][16] Seek medical attention if irritation

develops or persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[15]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give the person one to

two glasses of water to drink.[7][16] Seek immediate medical attention.

Section 6: Waste Disposal
Chemical waste management is a legal and ethical responsibility.

Designation: All surplus H-Ala-OAll HCl and any materials grossly contaminated with it (e.g.,

weigh boats, gloves, absorbent from spills) are considered hazardous waste.[17]

Containment: Collect waste in a dedicated, sealed, and clearly labeled hazardous waste

container. The label must include "Hazardous Waste," the full chemical name, and the

associated hazards (Irritant).

Incompatibility: Do not mix H-Ala-OAll HCl waste with incompatible waste streams,

particularly bases.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health &

Safety (EHS) department or a licensed chemical waste contractor. Never discharge H-Ala-
OAll HCl or its solutions into the sewer system.[17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. H-Ala-oall hcl | C6H12ClNO2 | CID 56777047 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. H-ALA-OALL HCL | 203799-82-0 [amp.chemicalbook.com]

4. assets.thermofisher.cn [assets.thermofisher.cn]

5. industrialchemicals.gov.au [industrialchemicals.gov.au]

6. www-group.slac.stanford.edu [www-group.slac.stanford.edu]

7. fishersci.com [fishersci.com]

8. chemistry.ucmerced.edu [chemistry.ucmerced.edu]

9. Personal Protective Equipment (PPE) in Laboratories | UW Environmental Health & Safety
[ehs.washington.edu]

10. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health
and Safety [ehs.cornell.edu]

11. safety.rochester.edu [safety.rochester.edu]

12. ehs.utk.edu [ehs.utk.edu]

13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

14. ironcladenvironmental.com [ironcladenvironmental.com]

15. fishersci.com [fishersci.com]

16. assets.thermofisher.com [assets.thermofisher.com]

17. pdf.benchchem.com [pdf.benchchem.com]

18. ehs.yale.edu [ehs.yale.edu]

To cite this document: BenchChem. [Foreword: A Proactive Approach to Laboratory Safety].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1527387#safety-and-handling-of-h-ala-oall-hcl]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1527387?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/14011
https://pubchem.ncbi.nlm.nih.gov/compound/H-Ala-oall-hcl
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7255865.htm?N=India
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA41353&PLANT=d__ALF
https://www.industrialchemicals.gov.au/sites/default/files/Allyl%20esters%20of%20acetic%20acid%20ethers_Human%20health%20tier%20II%20assessment.pdf
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyGuideHydrochloricAcid.pdf
https://www.fishersci.com/store/msds?partNumber=A481212&productDescription=HYDROCHLORIC+ACID+NF%2FFCC+21%2F2L&vendorId=VN00033897&countryCode=US&language=en
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_hydrochloric_acid.pdf
https://www.ehs.washington.edu/about/latest-news/personal-protective-equipment-ppe-laboratories
https://www.ehs.washington.edu/about/latest-news/personal-protective-equipment-ppe-laboratories
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://www.safety.rochester.edu/labsafety/pdf/CommonLabPPE.pdf
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61429_msds.pdf
https://ironcladenvironmental.com/2023/07/11/hydrochloric-acid-storage-tanks-storage-requirements-and-precautions/
https://www.fishersci.com/store/msds?partNumber=AAH6569906&productDescription=L-ALA9+BENZL+ESTER+HYDROCLR+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12599~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:43:21~~DL-Alanine%20methyl%20ester%20hydrochloride~~
https://pdf.benchchem.com/15324/Safe_Disposal_of_1_Allyl_1h_indol_5_amine_A_Guide_for_Laboratory_Professionals.pdf
https://ehs.yale.edu/sites/default/files/files/drain-disposal-chemicals.pdf
https://www.benchchem.com/product/b1527387#safety-and-handling-of-h-ala-oall-hcl
https://www.benchchem.com/product/b1527387#safety-and-handling-of-h-ala-oall-hcl
https://www.benchchem.com/product/b1527387#safety-and-handling-of-h-ala-oall-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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